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An In-depth Technical Guide to 2,4,6-Trimethylaniline: Chemical Properties and Structure

For Researchers, Scientists, and Drug Development Professionals

Abstract

2,4,6-Trimethylaniline, also known as mesidine, is an aromatic amine with significant
applications in various fields of chemical synthesis.[1][2] It serves as a crucial intermediate in
the production of dyes, organic pigments, and pesticides.[3][4][5] Furthermore, its unique
structural features make it a valuable building block for the synthesis of bulky ligands and
catalysts, such as Grubbs' catalyst, which are pivotal in modern organic chemistry.[1][3][6] This
guide provides a comprehensive overview of the chemical properties, structure, and synthesis
of 2,4,6-trimethylaniline, presenting key data in a structured format to support research and
development activities.

Chemical Structure and Identification

2,4,6-Trimethylaniline is a substituted aniline, an aromatic compound consisting of a benzene
ring substituted with an amino group (-NHz) and three methyl groups (-CHs) at positions 2, 4,
and 6.[6]
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Identifier Value
IUPAC Name 2,4,6-trimethylaniline[2]
CAS Number 88-05-1[3][7]

Molecular Formula

CoH13N[1][3]

SMILES CC1=CC(=C(C(=C1)CO)N)C[2]
inChi 1S/C9H13N/c1-6-4-7(2)9(10)8(3)5-6/h4-
n
5H,10H2,1-3H3
Mesidine, Aminomesitylene, Mesitylamine, 2-
Synonyms

Aminomesitylene[2]

Physicochemical Properties

The physical and chemical properties of 2,4,6-trimethylaniline are summarized in the table

below. It is a clear yellow to brown liquid that may darken upon exposure to air and light.[3][6]

[7] It is insoluble in water but soluble in organic solvents like ethanol and ether.[3][6][7]

Property Value
Molecular Weight 135.21 g/mol [1][3]
Melting Point -4.9 °C (23.2 °F; 268.2 K)[1] to -5 °CJ[3]
- _ 233 °C (451 °F; 506 K)[1], 108-110 °C at 11 mm
Boiling Point
Hg[3][6]
Density 0.963 g/mL at 25 °C[1][3][6]

Refractive Index (n2°/D)

1.551[3][6]

pKa

4.38 (+1) at 25°C[3][7]

Water Solubility

Insoluble[3][6][7][8]

Solubility in Organic Solvents

Soluble in ethanol and ether[3][6][7][8]

Spectroscopic Data
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Spectroscopic data are essential for the identification and characterization of 2,4,6-
trimethylaniline. Various spectroscopic datasets are publicly available, including:

IH NMR, 8C NMR, and >N NMR spectra[2][9]

Infrared (IR) and Fourier-transform infrared (FTIR) spectra[10]

Raman spectra[10]

Mass spectrometry (MS) data[10]

These data provide detailed information about the molecular structure and bonding within the
2,4,6-trimethylaniline molecule.

Reactivity and Applications

2,4,6-Trimethylaniline exhibits reactivity characteristic of aromatic amines. The amino group
can be readily protonated, and it can participate in various substitution reactions. The bulky
methyl groups at the ortho positions sterically hinder reactions at the amino group and the
aromatic ring, influencing its reactivity and making it a useful building block for sterically
demanding ligands.[1]

Key reactions and applications include:

e Precursor to Dyes and Pigments: It is a commercially important precursor for the synthesis of
various dyes.[1]

e Ligand Synthesis: It undergoes condensation with dicarbonyl compounds, such as glyoxal, to
form diimine ligands.[1][6] These ligands are precursors to N-heterocyclic carbenes (NHCs),
which are important in catalysis.

o Catalyst Preparation: It is used in the preparation of catalysts, most notably the second-
generation Grubbs' catalyst for olefin metathesis.[1][6]

Below is a diagram illustrating the structure of 2,4,6-trimethylaniline and its key reactive sites.

Caption: Chemical structure and key reactive sites of 2,4,6-trimethylaniline.
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Experimental Protocol: Synthesis of 2,4,6-
Trimethylaniline

The most common laboratory and industrial synthesis of 2,4,6-trimethylaniline involves a two-
step process starting from mesitylene (1,3,5-trimethylbenzene).[1][7][11]

Step 1: Nitration of Mesitylene

This step involves the selective mononitration of mesitylene to produce 2,4,6-
trimethylnitrobenzene. It is crucial to control the reaction conditions to avoid oxidation of the
methyl groups and the formation of dinitro byproducts.[4][7][11]

o Reactants: Mesitylene, nitric acid, sulfuric acid.

e Procedure:

o

A mixture of sulfuric acid and nitric acid is prepared and cooled.

o

Mesitylene is added slowly to the mixed acid solution while maintaining a low temperature
(typically below 10°C) to control the exothermic reaction.[3][11]

o

The reaction is stirred for several hours (e.g., 4 hours) at this temperature.[3][11]

[¢]

After the reaction is complete, the mixture is allowed to stand, and the layers are
separated. The organic layer containing 2,4,6-trimethylnitrobenzene is washed and
purified.

Step 2: Reduction of 2,4,6-Trimethylnitrobenzene

The nitro group of 2,4,6-trimethylnitrobenzene is then reduced to an amino group to yield 2,4,6-
trimethylaniline.

e Reactants: 2,4,6-trimethylnitrobenzene, a reducing agent (e.g., iron powder and hydrochloric
acid), water.[7][11]

e Procedure:
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o A mixture of 2,4,6-trimethylnitrobenzene, iron powder, hydrochloric acid, and water is
prepared. A typical molar ratio is 1:3.74:0.9:2.22 (nitro compound:iron:HCl:water).[3][11]

o The mixture is heated to 100-105°C and stirred for an extended period (e.g., 8 hours) to
ensure complete reduction.[3][11]

o The crude 2,4,6-trimethylaniline is then isolated from the reaction mixture, typically by
distillation.

o Further purification is achieved by a final distillation.

The workflow for the synthesis is depicted in the following diagram:

Synthesis Workflow of 2,4,6-Trimethylaniline

Mesitylene
(1,3,5-Trimethylbenzene)

Nitration
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¥
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Reduction
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¥

Crude 2,4,6-Trimethylaniline

¥
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'

Pure 2,4,6-Trimethylaniline
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Caption: General workflow for the synthesis of 2,4,6-trimethylaniline.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.chemdad.com/index.php?c=article&id=46792
https://www.chemicalbook.com/synthesis/2-4-6-trimethylaniline.htm
https://www.chemdad.com/index.php?c=article&id=46792
https://www.chemicalbook.com/synthesis/2-4-6-trimethylaniline.htm
https://www.benchchem.com/product/b148799?utm_src=pdf-body
https://www.benchchem.com/product/b148799?utm_src=pdf-body-img
https://www.benchchem.com/product/b148799?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b148799?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Safety and Handling

2,4,6-Trimethylaniline is a hazardous substance and must be handled with appropriate safety
precautions. It is harmful if swallowed or in contact with skin, and fatal if inhaled.[12][13][14] It
causes skin and serious eye irritation.[12][13] There is also evidence suggesting it may be a
suspected carcinogen.[14][15]

o Personal Protective Equipment (PPE): Wear protective gloves, protective clothing, eye
protection, and face protection.[12][15] In case of inadequate ventilation, wear respiratory
protection.[12][14]

o Handling: Use only outdoors or in a well-ventilated area. Avoid breathing dust, fume, gas,
mist, vapors, or spray.[12]

o Storage: Store in a cool, dry, well-ventilated area in tightly closed containers.[14] Store
locked up.[12][15]

Always consult the Safety Data Sheet (SDS) for complete safety and handling information
before working with this chemical.[12][13][15]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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